3-Amino-2-fluoro-6-methylbenzoic acid

• CAS: 1186194-30-8
• Molecular Formula: C8H8FNO2
• Molecular Weight: 169.15 g/mol
• SMILES: CC1=C(C(=C(C=C1)N)F)C(=O)O
• InChI: InChI=1S/C8H8FNO2/c1-4-2-3-5(10)7(9)6(4)8(11)12/h2-3H,10H2,1H3,(H,11,12)
• InChIKey: RZMUPGAMAYZKFI-UHFFFAOYSA-N

3-Amino-2-fluoro-6-methylbenzoic Acid Overview

3-Amino-2-fluoro-6-methylbenzoic acid (CAS 1186194-30-8, molecular formula C8H8FNO2, molecular weight 169.15 g/mol) is a trisubstituted benzoic acid derivative characterized by a fluorine atom at the 2-position, an amino group at the 3-position, and a methyl group at the 6-position on the benzene ring [1]. This specific substitution pattern confers distinct physicochemical properties relative to other amino-fluorobenzoic acid analogs, making it a specialized scaffold for medicinal chemistry optimization and the synthesis of complex pharmaceutical intermediates [2].

Unique 1,2,3,6-substitution pattern supports medicinal chemistry scaffold optimization.

Dual reactive handles (carboxylic acid and aromatic amine) enable diverse derivatization strategies.

Fluorine-modulated physicochemical profile may support property-tuning studies during lead generation.

• [1] Chemsrc. 3-Amino-2-fluoro-6-methylbenzoic acid. CAS No.: 1186194-30-8. (2024). View Source
• [2] PubChem. 3-Amino-2-fluoro-6-methylbenzoic acid. Compound Summary. (2024). View Source

3-Amino-2-fluoro-6-methylbenzoic Acid: Differentiation from Analogs

In medicinal chemistry and chemical synthesis, the position and nature of substituents on a benzoic acid core critically dictate reactivity, metabolic stability, and target binding affinity. 3-Amino-2-fluoro-6-methylbenzoic acid presents a unique 1,2,3,6-substitution pattern that is absent in common, commercially available alternatives like 2-fluoro-6-methylbenzoic acid (CAS 90259-27-1) or 3-amino-2-fluorobenzoic acid (CAS 914223-43-1). The presence of both an ortho-fluorine (enhancing metabolic stability and modulating pKa) and a meta-amino group (providing a vector for further derivatization) on the same ring, alongside a 6-methyl group (influencing steric hindrance and lipophilicity), generates a distinct chemical and biological profile that cannot be replicated by simpler analogs. Attempting to substitute this compound with a des-amino, des-fluoro, or differently substituted analog will inevitably alter the molecule's key properties, potentially compromising the efficacy, selectivity, or synthetic utility of the final product. The following quantitative evidence clarifies these critical differentiations for informed procurement decisions.

Target compound

3-Amino-2-fluoro-6-methylbenzoic acid carries amino, fluoro, and methyl groups in a specific arrangement.

vs. 2-Fluoro-6-methylbenzoic acid

Missing meta-amino group Derivatization versatility and hydrogen-bonding profile may shift; scaffold diversity may be reduced.

vs. 3-Amino-2-fluorobenzoic acid

Missing 6-methyl group Lipophilicity and steric environment may not transfer; predicted logP and ADME behavior differ.

• [1] Böhm, H.-J., Banner, D., Bendels, S., Kansy, M., Kuhn, B., Müller, K., Obst-Sander, U., & Stahl, M. (2004). Fluorine in medicinal chemistry. ChemBioChem, 5(5), 637-643. View Source
• [2] Gillis, E. P., Eastman, K. J., Hill, M. D., Donnelly, D. J., & Meanwell, N. A. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 58(21), 8315-8359. View Source

3-Amino-2-fluoro-6-methylbenzoic Acid: Quantitative Comparison

Lipophilicity: LogP vs. Des-Methyl Analog

The lipophilicity of 3-Amino-2-fluoro-6-methylbenzoic acid, a key determinant of membrane permeability and metabolic stability, is predicted to be significantly higher than its des-methyl analog (3-Amino-2-fluorobenzoic acid) due to the presence of the 6-methyl group. The methyl substitution increases the calculated octanol-water partition coefficient (clogP), directly influencing the compound's ADME profile in drug discovery campaigns [1].

Lipophilicity (clogP)

Class-level inference

Target clogP ~1.51 vs. des-methyl analog ~0.89
Difference +0.62 log units (predicted)

Supports permeability context for medchem design.

Predicted; compound-specific experimental data may vary.

Evidence Dimension	Lipophilicity (clogP / LogP)
Target Compound Data	clogP ~1.51 (predicted) [1]
Comparator Or Baseline	3-Amino-2-fluorobenzoic acid (CAS 914223-43-1): clogP ~0.89 (predicted) [1]
Quantified Difference	Approximately +0.62 log units higher lipophilicity for the target compound.
Conditions	Predicted using ACD/Labs or ChemAxon software based on molecular structure [1].

Why This Matters

This quantified increase in lipophilicity provides a measurable advantage for crossing biological membranes and can be a critical selection criterion for optimizing bioavailability in early-stage drug design.

• [1] Calculated using Advanced Chemistry Development (ACD/Labs) Software V11.02 via SciFinderⁿ. Predictions for 3-Amino-2-fluoro-6-methylbenzoic acid and 3-Amino-2-fluorobenzoic acid. View Source

pKa Modulation by Fluorine Substitution

The acidity of the carboxylic acid group in 3-Amino-2-fluoro-6-methylbenzoic acid is modulated by the electron-withdrawing ortho-fluorine substituent. The presence of the fluorine atom lowers the predicted pKa compared to the non-fluorinated analog, 3-Amino-6-methylbenzoic acid. This change in pKa affects the compound's ionization state at physiological pH, impacting solubility and binding interactions [1][2].

Acidity (pKa)

Class-level inference

Target pKa ~3.2 vs. non-fluorinated analog ~4.1
Difference -0.9 units (predicted)

Indicates stronger acidity; ionization state at physiological pH may differ.

Predicted; influences salt formation and solubility context.

Evidence Dimension	Acidity Constant (pKa)
Target Compound Data	pKa (acidic) ~3.2 (predicted) [1]
Comparator Or Baseline	3-Amino-6-methylbenzoic acid (CAS 15540-57-7): pKa (acidic) ~4.1 (predicted) [1]
Quantified Difference	Approximately -0.9 pKa units, indicating a stronger acid.
Conditions	Predicted using ACD/Labs or SPARC software based on molecular structure [1].

Why This Matters

A lower pKa means the target compound will exist predominantly in its ionized carboxylate form at physiological pH, which can be advantageous for solubility, protein binding, and salt formation compared to its non-fluorinated counterpart.

• [1] Calculated using Advanced Chemistry Development (ACD/Labs) Software V11.02 via SciFinderⁿ. Predictions for 3-Amino-2-fluoro-6-methylbenzoic acid and 3-Amino-6-methylbenzoic acid. View Source
• [2] Morgenthaler, M., Schweizer, E., Hoffmann-Röder, A., Benini, F., Martin, R. E., Jaeschke, G., Wagner, B., Fischer, H., Bendels, S., Zimmerli, D., Schneider, J., Diederich, F., Kansy, M., & Müller, K. (2007). Predicting and Tuning Physicochemical Properties in Lead Optimization: Amine Basicities. ChemMedChem, 2(8), 1100-1115. View Source

Metabolic Stability: Fluorine vs. Chlorine/Hydrogen Analogs

Fluorine substitution on aromatic rings is a well-established strategy to enhance metabolic stability by blocking sites of cytochrome P450 (CYP)-mediated oxidation. Replacing a hydrogen or chlorine atom with fluorine, as in the 2-position of 3-Amino-2-fluoro-6-methylbenzoic acid, increases the C-F bond strength and alters the electronic environment, making the molecule less susceptible to oxidative metabolism [1].

Metabolic Stability Context

Class-level inference

2-fluoro substitution class inference supports enhanced stability vs H/Cl analogs.

Supports stability screening in lead optimization.

Direct assay data unavailable for this specific compound; CYP isoform dependence applies.

Evidence Dimension	Metabolic Stability (e.g., human liver microsome intrinsic clearance)
Target Compound Data	Not available for this specific compound; class-level evidence supports enhanced stability due to 2-fluoro substitution [1].
Comparator Or Baseline	3-Amino-2-chloro-6-methylbenzoic acid or 3-Amino-6-methylbenzoic acid. Meta-analysis of fluorinated vs. chlorinated/hydrogen analogs shows a general trend of decreased CYP-mediated oxidation for fluorinated derivatives [1].
Quantified Difference	While direct quantitative data is absent for this specific molecule, the class-level inference is that the 2-fluoro substitution provides a quantifiable advantage in metabolic stability over its H or Cl analog. The strength of this effect is dependent on the specific CYP isoform and the rest of the molecule.
Conditions	In vitro human liver microsome (HLM) or hepatocyte stability assays for related compounds [1].

Why This Matters

For procurement in drug discovery programs, selecting a fluorinated building block like 3-Amino-2-fluoro-6-methylbenzoic acid offers a higher probability of yielding metabolically stable lead compounds, reducing the risk of high clearance and poor pharmacokinetics in vivo.

• [1] Böhm, H.-J., Banner, D., Bendels, S., Kansy, M., Kuhn, B., Müller, K., Obst-Sander, U., & Stahl, M. (2004). Fluorine in medicinal chemistry. ChemBioChem, 5(5), 637-643. View Source

Synthetic Versatility: Dual Amino and Carboxyl Handles

3-Amino-2-fluoro-6-methylbenzoic acid provides two distinct, orthogonal reactive handles: a carboxylic acid and a free aromatic amine. This contrasts with common analogs like 2-fluoro-6-methylbenzoic acid (CAS 90259-27-1), which lacks the amino group and therefore offers only one primary derivatization site [1][2].

Reactive Handles

Head-to-head comparison

Target: 2 distinct handles (carboxylic acid + aromatic amine)
vs. 2-fluoro-6-methylbenzoic acid: 1 handle (acid only)

Enables broader coupling strategies and scaffold diversification.

Supports amide, urea, sulfonamide and reductive amination pathways.

Evidence Dimension	Number of primary, chemically distinct reactive handles for diversification.
Target Compound Data	2 (carboxylic acid, aromatic amine) [1].
Comparator Or Baseline	2-fluoro-6-methylbenzoic acid (CAS 90259-27-1): 1 (carboxylic acid) [2].
Quantified Difference	The target compound offers one additional, orthogonal reactive site (a free amine), enabling a wider range of coupling reactions (e.g., amide bond formation at the carboxyl group, urea/amide/sulfonamide formation at the amine) [1][2].
Conditions	Standard synthetic organic chemistry conditions for amide coupling, reductive amination, or sulfonamide formation.

Why This Matters

This dual reactivity is a key procurement differentiator; it allows chemists to build more complex and diverse molecular structures from a single, more versatile scaffold, reducing the number of synthetic steps and overall project timelines.

• [1] Chemsrc. 3-Amino-2-fluoro-6-methylbenzoic acid. CAS No.: 1186194-30-8. (2024). View Source
• [2] Chemsrc. 2-Fluoro-6-methylbenzoic acid. CAS No.: 90259-27-1. (2024). View Source

3-Amino-2-fluoro-6-methylbenzoic Acid: Key Applications

Kinase Inhibitor and PROTAC Scaffold

The combination of an ortho-fluorine and a meta-amino group on a benzoic acid core makes 3-Amino-2-fluoro-6-methylbenzoic acid an ideal starting material for synthesizing kinase inhibitors and PROTACs. The fluorine atom can enhance binding affinity and metabolic stability [1], while the amino group serves as a key linker attachment point for assembling bifunctional degrader molecules. The 6-methyl group provides additional lipophilicity to modulate permeability, as supported by clogP predictions [2]. This specific substitution pattern is found in various proprietary kinase inhibitor scaffolds, making this compound a high-value procurement target for medicinal chemistry groups focused on oncology and targeted protein degradation.

CNS-Penetrant Drug Candidates

The predicted increase in lipophilicity (+0.62 log units vs. des-methyl analog) and the modulation of pKa (-0.9 units vs. des-fluoro analog) provided by the 2-fluoro and 6-methyl groups are favorable attributes for designing CNS-penetrant drugs [1][2]. These properties, combined with the metabolic stability conferred by fluorine, suggest that derivatives of 3-Amino-2-fluoro-6-methylbenzoic acid have a higher probability of crossing the blood-brain barrier and exhibiting improved brain exposure compared to less substituted analogs. This makes it a strategic building block for neuroscience drug discovery programs where achieving target engagement in the CNS is paramount.

Agrochemical and Crop Protection Agent Synthesis

Fluorinated aromatic compounds are a cornerstone of modern agrochemical development. The unique substitution pattern of 3-Amino-2-fluoro-6-methylbenzoic acid offers a distinct profile for the creation of new fungicides, herbicides, or insecticides. The dual reactive handles (acid and amine) allow for the construction of complex heterocyclic structures commonly found in active agrochemical ingredients, while the fluorine atom enhances environmental stability and bioavailability in target organisms [1]. Procuring this compound supports internal research programs aimed at discovering next-generation crop protection agents with improved potency and environmental fate profiles.

Application

Selection Property

Validation Focus

Kinase inhibitor and PROTAC scaffold research

Ortho-fluorine and meta-amino substitution pattern; dual reactive handles

Binding-affinity modulation and linker-attachment point studies

CNS exposure research

Lipophilicity and pKa modulation profile derived from fluorine/methyl groups

Permeability and brain-exposure model evaluation

Agrochemical discovery research

Dual reactive handles and fluorinated aromatic stability

Environmental stability screening and target-organism bioactivity assays

• [1] Böhm, H.-J., Banner, D., Bendels, S., Kansy, M., Kuhn, B., Müller, K., Obst-Sander, U., & Stahl, M. (2004). Fluorine in medicinal chemistry. ChemBioChem, 5(5), 637-643. View Source
• [2] Calculated using Advanced Chemistry Development (ACD/Labs) Software V11.02 via SciFinderⁿ. Predictions for 3-Amino-2-fluoro-6-methylbenzoic acid and its analogs. View Source